![molecular formula C5H5ClN2 B031603 3-Amino-2-chloropyridine CAS No. 6298-19-7](/img/structure/B31603.png)
3-Amino-2-chloropyridine
Overview
Description
3-Amino-2-chloropyridine, also known as this compound, is a useful research compound. Its molecular formula is C5H5ClN2 and its molecular weight is 128.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 45407. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Vibrational Spectroscopy and Metal-Ligand Bond Analysis
3-Amino-2-chloropyridine, alongside similar pyridine derivatives, has been studied for its role in forming metal–ligand bonds, specifically with zinc halides. Research by Akalin and Akyuz (2011) investigated the influence of electron-donating (NH2) and electron-withdrawing (Cl) substituents on the vibrational wavenumbers of pyridine derivatives through spectroscopic techniques and density functional theory (DFT) calculations. Their work contributes to understanding the coordination effects on vibrational wavenumbers, providing insights into metal-ligand interactions (Akalin & Akyuz, 2011).
Organic Synthesis and Chemical Reactions
This compound serves as a precursor in various organic synthesis reactions. Studies have explored its reactivity and transformation into different chemical structures, such as in microwave-assisted amination reactions that yield high conversion and yield rates under specific conditions (Kim et al., 2010). Another example includes its use in generating complex organic compounds with potential for non-linear optical applications, illustrating the compound's contribution to materials science (Madhankumar et al., 2020).
Advanced Materials and Optical Properties
The compound's utility extends to the development of advanced materials with specific optical properties. For instance, research on this compound:benzilic acid crystals highlighted their potential for third-order harmonic generation, a critical property for non-linear optical applications. This work involved growth techniques, structural confirmation via X-ray diffraction, and various spectroscopic analyses to characterize the optical and thermal properties of the crystals (Madhankumar et al., 2020).
Mechanism of Action
Target of Action
3-Amino-2-chloropyridine is a chemical compound with the molecular formula C5H5ClN2 . It is primarily used as a pharmaceutical intermediate . .
Mode of Action
It is known to be used in the synthesis of various drugs , implying that it likely interacts with its targets to induce chemical transformations
Biochemical Pathways
As a pharmaceutical intermediate, it is involved in the synthesis of certain drugs , suggesting that it may play a role in various biochemical pathways depending on the specific drug being synthesized.
Result of Action
As a pharmaceutical intermediate, its primary role is likely in the synthesis of active pharmaceutical ingredients , which would then exert their own molecular and cellular effects.
Properties
IUPAC Name |
2-chloropyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEQBJJUWDCYIAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40212185 | |
Record name | 2-Chloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40212185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6298-19-7 | |
Record name | 3-Amino-2-chloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6298-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-3-pyridylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006298197 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-2-chloropyridine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45407 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40212185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-3-pyridylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.976 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLORO-3-PYRIDYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WFH374WQE6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: 3-Amino-2-chloropyridine has the molecular formula C5H5ClN2 and a molecular weight of 128.56 g/mol. Spectroscopic data includes characteristic peaks in the infrared (IR) spectrum for the amino group and the pyridine ring. []
A: this compound is a versatile building block in organic synthesis. It can be used to prepare various heterocyclic compounds, including imidazo[4,5-b]pyridines, [, ] imidazo[4,5-c]pyridines, [] and selenazolo[5,4-b]pyridines. [] It also serves as a starting material for synthesizing more complex molecules like the HIV reverse transcriptase inhibitor atevirdine mesylate. []
A: 2,3-Dichloropyridine can be synthesized from this compound via a diazotization reaction. [, , ] The process involves reacting this compound with an alkali metal nitrite in the presence of aqueous hydrochloric acid to yield a diazonium salt. This salt is then decomposed in the presence of a copper catalyst, with at least 50% of the copper in the copper(II) oxidation state. [] The addition of sulfamic acid has also been reported to improve the process. []
A: During Sandmeyer reactions of this compound aimed at substituting the amino group, an unusual temperature-dependent displacement of the chloride by bromide has been observed. [] When the reaction is performed at higher temperatures (e.g., 25°C) using CuBr in aqueous HBr, 2,3-dibromopyridine becomes the major product instead of the expected 2-chloro-3-bromopyridine. This displacement is significantly less pronounced or absent at lower temperatures. Interestingly, this reactivity is dependent on the nitrogen atom in the ring and the position of the amino group, as similar reactions with carbocyclic analogs do not exhibit this behavior. []
A: Yes, this compound can form complexes with various transition metals. For example, it forms bis(3-amino-2-chloropyridinium)tetrahalocuprate(II) complexes with copper(II) chloride or bromide. [] These compounds exhibit weak antiferromagnetic interactions. [, ] Additionally, a silver(I) complex, bis(this compound-κN)silver(I) perchlorate, has been structurally characterized, showing a linear AgN2 geometry around the silver ion with significant supramolecular interactions in the solid state. []
A: Yes, this compound is a key starting material in the synthesis of atevirdine mesylate (U-87,201E), a non-nucleoside reverse transcriptase inhibitor developed for the treatment of AIDS. [] Additionally, a nevirapine analogue, another non-nucleoside reverse transcriptase inhibitor, has been synthesized starting from a 4-substituted this compound derivative. []
A: Yes, this compound can be converted to its corresponding boronic acid derivative, (2,6-dichloro-3-pyridyl)boronic acid. [] This boronic acid, like other pyridyl boronic acids, is a valuable building block for synthesizing highly functionalized heteroarylpyridines through Suzuki-Miyaura cross-coupling reactions. [] Interestingly, reacting (2,6-dichloro-3-pyridyl)boronic acid with this compound leads to the formation of the unusual 5H-pyrrolo[2,3-b:4,5-b′]dipyridine ring system through sequential cross-coupling and intramolecular cyclization. []
A: While the provided research doesn't detail specific environmental impacts, the presence of chlorine in the molecule suggests a potential for ecotoxicological effects. [] Research on titanium dioxide-mediated photocatalytic degradation of this compound suggests a possible pathway for its breakdown in the environment. [] Further research is needed to fully understand its environmental fate, persistence, and potential for bioaccumulation.
ANone: Future research could focus on:
- Exploring the full potential of this compound in synthesizing novel heterocyclic compounds with diverse biological activities. []
- Investigating the detailed mechanism of the unusual chloride displacement observed in Sandmeyer reactions and its potential synthetic applications. []
- Developing more environmentally friendly synthetic routes to this compound and its derivatives. []
- Conducting thorough ecotoxicological studies to assess its impact on various environmental compartments. []
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